Cas no 100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
• CAS No: 100460-87-5
• Molecular Formula: C₁₄H₁₁FN₂O
• Molecular Weight: 242.24834
• CID: 98495
• PubChem ID: 962314

2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
• 3-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-one
• CHEMBL1877449
• AKOS001084194
• ST093799
• 1-(4-Fluorobenzyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• Oprea1_554623
• 1-(4-FLUOROBENZYL)-1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-ONE
• MLS000103178
• 1-(4-fluorobenzyl)-1,3-dihydro-2H-benzimidazol-2-one
• DTXSID00359409
• SMR000018619
• 100460-87-5
• HMS2248E12

• InChIKey： SOGFCHRGTJVMRX-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11FN2O/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
• SMILES： FC1=CC=C(CN2C(=O)NC3=CC=CC=C23)C=C1

Computed Properties

• Exact Mass: 242.08563
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 242.08554114g/mol
• Heavy Atom Count: 18
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• LogP: 2.51700
• PSA: 32.34